Cas no 27533-39-7 (3-aminonaphthalene-2-carbonitrile)
27533-39-7 structure
Product Name:3-aminonaphthalene-2-carbonitrile
CAS No:27533-39-7
MF:C11H8N2
MW:168.194622039795
MDL:MFCD05664538
CID:251272
PubChem ID:820788
Update Time:2025-04-19
3-aminonaphthalene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarbonitrile,3-amino-
- 2-Naphthonitrile,3-amino- (8CI)
- 3-aminonaphthalene-2-carbonitrile
- 2-Naphthalenecarbonitrile,3-amino-(9CI)
- AT40841
- MFCD05664538
- FT-0751578
- DTXSID80356239
- 27533-39-7
- EN300-248954
- CBA53339
- 3-Amino-2-naphthonitrile
- SCHEMBL5008816
- 2-Amino-3-cyanonaphthalene
-
- MDL： MFCD05664538
- Inchi： 1S/C11H8N2/c12-7-10-5-8-3-1-2-4-9(8)6-11(10)13/h1-6H,13H2
- InChI Key： PAKLAEKJZIMMRL-UHFFFAOYSA-N
- SMILES： NC1=C(C#N)C=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 168.06884
- Monoisotopic Mass: 168.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81
3-aminonaphthalene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A620133-10mg |
3-aminonaphthalene-2-carbonitrile |
27533-39-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A620133-50mg |
3-aminonaphthalene-2-carbonitrile |
27533-39-7 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | A620133-100mg |
3-aminonaphthalene-2-carbonitrile |
27533-39-7 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM235478-1g |
3-Amino-2-naphthonitrile |
27533-39-7 | 95% | 1g |
$308 | 2021-08-04 | |
| Chemenu | CM235478-5g |
3-Amino-2-naphthonitrile |
27533-39-7 | 95% | 5g |
$661 | 2021-08-04 | |
| Chemenu | CM235478-10g |
3-Amino-2-naphthonitrile |
27533-39-7 | 95% | 10g |
$884 | 2021-08-04 | |
| Chemenu | CM235478-25g |
3-Amino-2-naphthonitrile |
27533-39-7 | 95% | 25g |
$1594 | 2021-08-04 | |
| Chemenu | CM235478-1g |
3-Amino-2-naphthonitrile |
27533-39-7 | 95% | 1g |
$308 | 2024-07-28 | |
| Chemenu | CM235478-5g |
3-Amino-2-naphthonitrile |
27533-39-7 | 95% | 5g |
$661 | 2024-07-28 | |
| Chemenu | CM235478-10g |
3-Amino-2-naphthonitrile |
27533-39-7 | 95% | 10g |
$884 | 2024-07-28 |
3-aminonaphthalene-2-carbonitrile Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
27533-39-7 (3-aminonaphthalene-2-carbonitrile) Related Products
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- 5925-93-9(2-Amino-5-methylbenzonitrile)
- 146351-93-1(Benzonitrile,2-amino-3,5-dimethyl-)
- 88779-97-9(1,3-Benzenedicarbonitrile, 2-amino-5-methyl-)
- 63069-52-3(2-Aminoisophthalonitrile)
- 79780-64-6(1,3-Benzenedicarbonitrile, 2,4-diamino-)
- 75636-88-3(1,4-Benzenedicarbonitrile, 2,5-diamino-)
- 26830-96-6(2-Amino-4-methylbenzonitrile)
- 14346-13-5(2,5-Diaminobenzonitrile)
- 92260-07-6(Benzonitrile, amino-)
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